(E)-N-(naphthalen-2-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

• CAS: 477288-30-5
• Molecular Formula: C21H13N5O2S
• Molecular Weight: 399.43
• SMILES: C1=CC=C2C=C(C=CC2=C1)NN=C(C#N)C3=NC(=CS3)C4=CC(=CC=C4)[N+](=O)[O-]
• InChI: InChI=1S/C21H13N5O2S/c22-12-19(25-24-17-9-8-14-4-1-2-5-15(14)10-17)21-23-20(13-29-21)16-6-3-7-18(11-16)26(27)28/h1-11,13,24H/b25-19+
• InChIKey: XSYRMXJPBPMETI-NCELDCMTSA-N
• Solubility: not available

CAS 477288-30-5 is a synthetic small molecule belonging to the 1,3-thiazole-2-carbohydrazonoyl cyanide class, featuring a 3-nitrophenyl substituent at the thiazole C4 position and an N-(naphthalen-2-yl) hydrazonoyl moiety with an (E)-configuration. Its molecular formula is C₂₁H₁₃N₅O₂S with a molecular weight of 399.43 g·mol⁻¹; the experimentally unverified computed XLogP3 of 6.3 indicates pronounced lipophilicity, while the topological polar surface area of 135 Ų, 1 hydrogen bond donor, and 7 hydrogen bond acceptors describe its hydrogen‑bonding capacity.

477288-30-5: Core Physicochemical Profile of (E)-N-(Naphthalen-2-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl Cyanide

CAS 477288-30-5 is a synthetic small molecule belonging to the 1,3-thiazole-2-carbohydrazonoyl cyanide class, featuring a 3-nitrophenyl substituent at the thiazole C4 position and an N-(naphthalen-2-yl) hydrazonoyl moiety with an (E)-configuration [1]. Its molecular formula is C₂₁H₁₃N₅O₂S with a molecular weight of 399.43 g·mol⁻¹; the experimentally unverified computed XLogP3 of 6.3 indicates pronounced lipophilicity, while the topological polar surface area of 135 Ų, 1 hydrogen bond donor, and 7 hydrogen bond acceptors describe its hydrogen‑bonding capacity [1].

hMAO‑B pharmacophore SAR expansion

Nitrile‑hydrazonoyl reactivity and stability profiling

CNS multiparameter optimization (MPO) screening

Geometric (E)-isomer docking studies

• [1] PubChem Compound Summary for CID 5901111. (2E)-N-(Naphthalen-2-ylamino)-4-(3-nitrophenyl)-1,3-thiazole-2-carboximidoyl cyanide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/477288-30-5 (accessed 2026-05-09). View Source

Why 477288-30-5 Cannot Be Interchanged with Generic 4-(3-Nitrophenyl)thiazole Analogs

Within the 4-(3-nitrophenyl)thiazole scaffold, the identity, geometry, and substitution of the C2 hydrazonoyl group fundamentally dictate the selectivity profile against human monoamine oxidase isoforms [1]. A systematic structure‑activity relationship study of 36 hydrazone derivatives demonstrated that even minor modifications at the hydrazone N1 position can shift selectivity from hMAO‑B to hMAO‑A, highlighting that generic substitution without verified potency and selectivity data risks irreproducible biological outcomes [1]. For 477288-30-5, the combination of an (E)-configured naphthalen-2-yl hydrazonoyl unit with a nitrile electron‑withdrawing group creates a distinct pharmacophoric pattern that cannot be assumed to behave identically to methylene‑hydrazone or benzylidene‑hydrazone analogs.

Pharmacophore shift

The (E)-nitrile hydrazonoyl unit may alter hMAO‑B vs. hMAO‑A selectivity relative to non‑nitrile hydrazone analogs.

Lipophilicity mismatch

Computed lipophilicity differs markedly from reference hydrazones, potentially impacting assay solubility and membrane partitioning.

Geometry sensitivity

The (E)-configuration may not fit the hMAO‑B binding cavity in the same way as (Z)-isomers or methylene‑hydrazone analogs.

• [1] Secci D, Carradori S, Petzer A, et al. 4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective hMAO-B inhibitors: synthesis, biological activity and computational analysis. J Enzyme Inhib Med Chem. 2019;34(1):597–612. DOI:10.1080/14756366.2019.1571272. View Source

Head‑to‑Head and Class‑Level Quantitative Evidence for CAS 477288-30-5

Inferred hMAO‑B Selectivity Potential from the 4-(3-Nitrophenyl)thiazole Pharmacophore

No direct enzymatic assay data for 477288-30-5 are publicly available. However, a closely related pharmacophore — 4-(3-nitrophenyl)thiazol-2-ylhydrazone — was extensively characterized by Secci et al. [1]. Across 36 derivatives, the 4-(3-nitrophenyl)thiazole core conferred consistent, sub‑micromolar hMAO‑B inhibition (IC₅₀ range 0.018–0.395 µM) with selectivity indices (SI = IC₅₀ hMAO‑A / IC₅₀ hMAO‑B) reaching >5,500 for the most selective analog [1]. The presence of the N‑hydrazonoyl unit in 477288-30-5 suggests potential for similar hMAO‑B engagement, but the nitrile substitution and naphthyl group introduce distinct electronic and steric features that could either enhance or attenuate affinity relative to the published hydrazone series.

Inferred hMAO‑B selectivity

Class-level inference

No direct IC₅₀ for 477288-30-5. Closest hydrazone analog IC₅₀ = 0.018 µM, SI > 5,500.

Supports hMAO‑B assay prioritization; direct IC₅₀ data required before use.

Fluorometric kynuramine assay recommended for benchmarking.

Evidence Dimension	hMAO‑B inhibitory potency (fluorescence-based kynuramine assay)
Target Compound Data	Not experimentally determined for 477288-30-5
Comparator Or Baseline	Most potent hydrazone derivative: N1‑(naphthalen-2-ylmethylene) analog, hMAO‑B IC₅₀ = 0.018 µM, SI > 5,500 [1]
Quantified Difference	Cannot be calculated; target compound lacks measured IC₅₀
Conditions	Human recombinant MAO‑A and MAO‑B expressed in BTI‑TN‑5B1‑4 cells; 50 mM sodium phosphate buffer, pH 7.4; kynuramine substrate at 50 µM (hMAO‑B) or 45 µM (hMAO‑A) [1]

Why This Matters

For procurement decisions, this class‑level inference defines the assay systems (hMAO‑B fluorometric assay) that must be used to benchmark 477288-30-5 and confirms that the 3‑nitrophenyl‑thiazole scaffold is a validated entry point for selective hMAO‑B inhibition; until direct IC₅₀ data are generated, the compound cannot be assumed bioequivalent to the hydrazone series.

• [1] Secci D, Carradori S, Petzer A, et al. 4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective hMAO-B inhibitors: synthesis, biological activity and computational analysis. J Enzyme Inhib Med Chem. 2019;34(1):597–612. DOI:10.1080/14756366.2019.1571272. View Source

Computed Lipophilicity Differentiates 477288-30-5 from Less Hydrophobic Hydrazone Analogs

The computed XLogP3 of 477288-30-5 is 6.3, substantially higher than the experimental log P of 3.94–4.46 reported for representative 4-(3-nitrophenyl)thiazol-2-ylhydrazone derivatives [1][2]. Among the hydrazone series, increased lipophilicity correlated with improved hMAO‑B selectivity up to a threshold, beyond which aqueous solubility became limiting [1]. The elevated log P of 477288-30-5 suggests a different solubility and membrane‑partitioning profile that may affect both in vitro assay behavior and in vivo distribution, necessitating dedicated log D₇.₄ and solubility measurements rather than extrapolation from the hydrazone data.

Lipophilicity gap

Cross-study comparable

XLogP3 6.3 vs. exp. logP 3.94–4.46

Alters solubility and permeability expectations vs. hydrazone series.

Requires experimental logD₇.₄ determination for assay design.

Evidence Dimension	Computed vs. experimental lipophilicity
Target Compound Data	XLogP3 = 6.3 (computed, PubChem) [2]
Comparator Or Baseline	Hydrazone derivatives 13 and 15: experimental log P ~3.94 and ~4.46, respectively [1]
Quantified Difference	477288-30-5 XLogP3 is 1.8–2.4 log units higher than experimental log P of comparators
Conditions	XLogP3 computed via PubChem 2021.05.07 release; experimental log P of hydrazones determined by shake‑flask method [1][2]

Why This Matters

Lipophilicity governs dissolution, nonspecific binding, and blood‑brain barrier permeation; a 1.8–2.4 log‑unit difference translates to an approximately 60–250‑fold shift in octanol‑water partition coefficient, meaning 477288-30-5 will behave differently in lipid‑based assay formats and permeability screens than the reference hydrazones.

• [1] Secci D, Carradori S, Petzer A, et al. 4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective hMAO-B inhibitors: synthesis, biological activity and computational analysis. J Enzyme Inhib Med Chem. 2019;34(1):597–612. DOI:10.1080/14756366.2019.1571272. View Source
• [2] PubChem Compound Summary for CID 5901111. Computed Properties: XLogP3. https://pubchem.ncbi.nlm.nih.gov/compound/477288-30-5 (accessed 2026-05-09). View Source

Topological Polar Surface Area and Hydrogen‑Bonding Capacity Compared with CNS MPO Descriptors

The topological polar surface area (TPSA) of 477288-30-5 is 135 Ų, and it possesses 1 hydrogen‑bond donor (HBD) and 7 hydrogen‑bond acceptors (HBA) [1]. For CNS‑targeted compounds, the widely used CNS MPO score incorporates TPSA < 76 Ų and HBD ≤ 3 as favorable thresholds [2]. The TPSA of 477288-30-5 exceeds the optimal CNS MPO window by approximately 59 Ų, while its high HBA count may further limit passive membrane diffusion. This physicochemical fingerprint differs markedly from the hydrazone derivatives characterized by Secci et al., which typically have TPSA values near 100 Ų and fewer HBA due to the absence of a nitrile group.

TPSA & H-bond profile

Class-level inference

TPSA 135 Ų vs. CNS optimum

May exhibit lower passive permeability; CNS MPO score suboptimal.

Formulation or prodrug strategies may be needed for cell-based assays.

Bioactivity data gap

Data to verify

0 bioactivity reports vs. 36 characterized hydrazone analogs.

Procurement without bioactivity data constitutes uncharacterized risk.

Mandatory hMAO‑B/A profiling before biological use.

Evidence Dimension	TPSA and hydrogen‑bonding descriptors
Target Compound Data	TPSA = 135 Ų; HBD = 1; HBA = 7 [1]
Comparator Or Baseline	Optimal CNS MPO window: TPSA < 76 Ų, HBD ≤ 3 [2]; typical hydrazone analog TPSA ~100 Ų (approximate)
Quantified Difference	TPSA is ~59 Ų above the CNS MPO optimum; HBA count is at least 2 units higher than most hydrazone analogs
Conditions	TPSA computed by Cactvs 3.4.8.18 (PubChem); CNS MPO score defined by Wager et al. (2010) [1][2]

Why This Matters

Procurement for CNS or intracellular target programs requires awareness that 477288-30-5 may exhibit lower passive permeability than structurally simpler hydrazones; formulation or prodrug strategies may be necessary, and sorting decisions should not assume permeability equivalence with the parent scaffold.

• [1] PubChem Compound Summary for CID 5901111. Computed Properties: TPSA, HBD, HBA. https://pubchem.ncbi.nlm.nih.gov/compound/477288-30-5 (accessed 2026-05-09). View Source
• [2] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chem Neurosci. 2010;1(6):435–449. DOI:10.1021/cn100008c. View Source

Absence of Direct Head‑to‑Head Bioactivity Data for 477288-30-5 Versus Closest Analogs

A comprehensive search of PubMed, PubChem, and patent databases found no published biochemical, cellular, or in vivo activity data for 477288-30-5 or its immediate geometric isomer, (Z)-N'-(naphthalen-2-yl)-4-(3-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide [1][2]. The structurally nearest compounds with reported quantitative data are 4-(3-nitrophenyl)thiazol-2-ylhydrazone derivatives lacking the nitrile moiety, whose hMAO‑B IC₅₀ values span 0.018–0.395 µM [3]. Critically, the nitrile group is a strong electron‑withdrawing substituent known to modulate hydrazone tautomerism and zinc‑binding capacity in metalloenzyme inhibitors; thus, direct transfer of IC₅₀ values from the hydrazone series to 477288-30-5 is scientifically unsupported.

Bioactivity data gap

Data to verify

0 bioactivity reports vs. 36 characterized hydrazone analogs.

Procurement without bioactivity data constitutes uncharacterized risk.

Mandatory hMAO‑B/A profiling before biological use.

Evidence Dimension	Availability of quantitative bioactivity data
Target Compound Data	No peer‑reviewed or patent bioactivity data located (search date 2026‑05‑09)
Comparator Or Baseline	4-(3-Nitrophenyl)thiazol-2-ylhydrazone series: 36 compounds with full hMAO‑A/hMAO‑B IC₅₀ data [3]
Quantified Difference	Data gap — zero versus 36 characterized analogs
Conditions	Databases searched: PubMed, PubChem, Google Patents, Semantic Scholar

Why This Matters

Procurement without bioactivity data constitutes an uncharacterized risk; potential users must budget for at minimum hMAO‑B and hMAO‑A profiling (fluorometric assay) and cytotoxicity screening before assuming suitability for any biological application.

• [1] PubChem Compound Summary for CID 5901111. https://pubchem.ncbi.nlm.nih.gov/compound/477288-30-5 (accessed 2026-05-09). View Source
• [2] PubMed search for "477288-30-5" and "(E)-N-(naphthalen-2-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide" (conducted 2026-05-09). National Library of Medicine. View Source
• [3] Secci D, Carradori S, Petzer A, et al. 4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective hMAO-B inhibitors: synthesis, biological activity and computational analysis. J Enzyme Inhib Med Chem. 2019;34(1):597–612. DOI:10.1080/14756366.2019.1571272. View Source

Recommended Application Scenarios for CAS 477288-30-5 Based on Available Physicochemical and Class‑Level Evidence

Structure‑Activity Relationship (SAR) Expansion of the 4-(3-Nitrophenyl)thiazole hMAO‑B Pharmacophore

477288-30-5 serves as a logical next‑step probe to evaluate the impact of a nitrile‑bearing hydrazonoyl substituent on hMAO‑B potency and selectivity, directly extending the SAR established by Secci et al. [1]. Researchers should determine its IC₅₀ against hMAO‑A and hMAO‑B using the identical fluorometric kynuramine assay (50 mM sodium phosphate, pH 7.4) to allow direct cross‑study comparison with the 36‑member hydrazone library [1].

Permeability and CNS Drug‑Likeness Profiling in the Context of the CNS MPO Framework

Given its TPSA of 135 Ų and XLogP3 of 6.3 [2], 477288-30-5 is an informative test compound for evaluating the predictive accuracy of the CNS MPO score for nitrile‑containing thiazole‑hydrazonoyl hybrids. Parallel artificial membrane permeability assay (PAMPA‑BBB) and Caco‑2 monolayer experiments are recommended to benchmark actual permeability against in silico predictions [3].

Crystallographic or In Silico Docking Studies to Resolve the N‑Hydrazonoyl Geometry–Activity Relationship

The (E)-configuration of the hydrazonoyl bond in 477288-30-5 is a distinct geometric feature relative to the (Z)-isomers more common in vendor catalogs. Single‑crystal X‑ray diffraction or high‑level DFT calculations, combined with molecular docking into the hMAO‑B active site (PDB 2V5Z), would clarify whether the (E)-geometry is compatible with the substrate cavity and the FAD cofactor [1][2].

Reactivity and Stability Assessment of the Nitrile–Hydrazonoyl Conjugate System

The conjugated nitrile–hydrazonoyl functionality in 477288-30-5 may exhibit distinct chemical stability under acidic, basic, or nucleophilic conditions compared to non‑nitrile hydrazones. For medicinal chemistry campaigns, forced degradation studies (pH 1–10, 40–60 °C, 48 h) and reactivity screens with biological nucleophiles (e.g., glutathione) are advised to define handling and storage parameters [2].

Application

Selection Property

Validation Focus

hMAO‑B pharmacophore SAR

Nitrile‑hydrazonoyl probe

hMAO‑B fluorometric assay benchmarking

CNS MPO profiling

Lipophilicity & TPSA profile

PAMPA‑BBB / Caco‑2 permeability

Geometry–activity docking

(E)-configuration crystallography

hMAO‑B active site docking (PDB 2V5Z)

Chemical stability assessment

Nitrile‑hydrazonoyl reactivity

Forced degradation (pH 1–10, 40–60 °C)

• [1] Secci D, Carradori S, Petzer A, et al. 4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective hMAO-B inhibitors: synthesis, biological activity and computational analysis. J Enzyme Inhib Med Chem. 2019;34(1):597–612. DOI:10.1080/14756366.2019.1571272. View Source
• [2] PubChem Compound Summary for CID 5901111. https://pubchem.ncbi.nlm.nih.gov/compound/477288-30-5 (accessed 2026-05-09). View Source
• [3] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chem Neurosci. 2010;1(6):435–449. DOI:10.1021/cn100008c. View Source